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Compound of Interest

Compound Name: GPR35 agonist 1

Cat. No.: B15144060 Get Quote

Essential Safety and Handling Guide for GPR35
Agonist 1
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling GPR35 Agonist 1. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices and build confidence in

chemical handling.

Pre-Handling and Engineering Controls
Before handling GPR35 Agonist 1, ensure that all necessary engineering controls are in place

and functioning correctly. A thorough risk assessment should be conducted to identify potential

hazards.

Fume Hood: All work with GPR35 Agonist 1, especially when in powdered form or when

creating solutions, must be conducted in a certified chemical fume hood to prevent inhalation

of vapors, dust, or aerosols.[1]

Ventilation: The laboratory should be well-ventilated to minimize the concentration of any

airborne contaminants.[1]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and have been recently tested.[1] In case of accidental exposure,
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these are critical for immediate decontamination.[1]

Personal Protective Equipment (PPE)
The following Personal Protective Equipment (PPE) is mandatory when handling GPR35
Agonist 1 to protect from potential chemical exposure.[2]
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required to provide full

protection against splashes

and impacts. If there is a

significant splash risk, a full

face shield should be worn in

addition to safety goggles.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a good initial

choice for handling many

solvents and chemicals.[4]

However, it is crucial to consult

a glove compatibility chart for

the specific solvents being

used with GPR35 Agonist 1.

Always double-glove when

handling concentrated

solutions.

Body Protection Laboratory Coat

A flame-resistant lab coat that

covers the arms and torso is

required.[3] Ensure it is fully

buttoned.

Footwear Closed-Toed Shoes

Sandals, flip-flops, and other

open-toed shoes are strictly

prohibited in the laboratory.

Respiratory Protection Respirator (if necessary)

If there is a risk of generating

aerosols or fine dust outside of

a fume hood, a NIOSH-

approved respirator may be

necessary. Consult with your

institution's environmental

health and safety department.
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Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of GPR35
Agonist 1 and ensuring a safe laboratory environment.

Receiving and Unpacking: Upon receipt, carefully inspect the container for any damage or

leaks. Wear appropriate PPE during unpacking.

Weighing: Weighing of the powdered compound should be performed in a fume hood or a

ventilated balance enclosure to avoid inhalation of fine particles.

Solution Preparation: When preparing solutions, add the solute to the solvent slowly to avoid

splashing.

Storage: Store GPR35 Agonist 1 in a cool, dry, and well-ventilated area, away from

incompatible materials. The specific storage temperature should be based on the

manufacturer's recommendations, which for similar compounds is often at -20°C for up to a

month or -80°C for up to six months.[5] Protect from light.[5]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the contaminated material into a sealed, labeled hazardous waste container.

Decontaminate the area with an appropriate solvent.

Major Spill (outside a fume hood):

Evacuate the immediate area.
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Alert your supervisor and institutional safety office.

Prevent others from entering the area.

Follow your institution's specific procedures for major chemical spills.

Accidental Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[1] Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste generated from the handling of GPR35 Agonist 1 must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.

Solid Waste: Contaminated gloves, absorbent materials, and empty containers should be

placed in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing GPR35 Agonist 1 should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour chemical

waste down the drain.

GPR35 Signaling Pathway
GPR35 is a G protein-coupled receptor (GPCR) that, upon activation by an agonist, can couple

to various G proteins to initiate downstream signaling cascades.[6] The primary signaling

pathway involves the activation of Gα13.[7] Activation can also lead to the recruitment of β-

arrestin-2.[7]
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Caption: GPR35 signaling pathway upon agonist binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling GPR35
agonist 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144060#personal-protective-equipment-for-
handling-gpr35-agonist-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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